Tegomil fumarate

• CAS: 1817769-42-8
• Molecular Formula: C18H26O11
• Molecular Weight: 418.4 g/mol
• InChI: InChI=1S/C18H26O11/c1-23-15(19)3-5-17(21)28-13-11-26-9-7-25-8-10-27-12-14-29-18(22)6-4-16(20)24-2/h3-6H,7-14H2,1-2H3/b5-3+,6-4+
• InChIKey: XBRIIHOHDRTZMQ-GGWOSOGESA-N

Tegomil Fumarate (CAS 1817769-42-8) Product Overview: A Next-Generation Oral Fumarate for RRMS Research and Clinical Procurement

Tegomil fumarate (brand name Riulvy) is a novel fumaric acid ester prodrug authorized in the European Union in July 2025 for the treatment of relapsing-remitting multiple sclerosis (RRMS) in adults and adolescents aged 13 years and older [1]. It is classified as a 'hybrid medicine,' meaning it is similar to the reference medicine dimethyl fumarate (Tecfidera) but possesses a distinct chemical structure: two monomethyl fumarate (MMF) moieties linked by a tetraethylene glycol spacer [2]. Upon oral administration, tegomil fumarate is cleaved to release the active metabolite MMF and pharmacologically inactive polyethylene glycol (PEG), thereby avoiding the generation of methanol—a gastrointestinal (GI) irritant produced during the metabolism of dimethyl fumarate [3].

Nrf2 pathway activation

Prodrug delivering monomethyl fumarate (MMF) to study Nrf2-mediated antioxidant and anti-inflammatory responses

Fumarate comparator probe

Enables head-to-head GI tolerability endpoint research vs. dimethyl fumarate without methanol confound

Defined metabolic fate

Cleavage to MMF and pharmacologically inactive PEG; KEGG DRUG recognized, EMA hybrid medicine regulatory context

• [1] European Medicines Agency. Riulvy (tegomil fumarate): EPAR summary. 2025. View Source
• [2] Fonseca M, Bauzà Valverde G, Bendarraz A, Catalán Flores C, Sharma VM. A Randomised, Double-Blind Study Comparing the Gastrointestinal Tolerability of Tegomil Fumarate Versus Dimethyl Fumarate in Healthy Volunteers. Neurol Ther. 2026;15(1):237-255. View Source
• [3] Wikipedia. Tegomil fumarate. 2025. View Source

Why Tegomil Fumarate Cannot Be Simply Substituted with Dimethyl Fumarate or Other In-Class Fumarates: A Quantitative Rationale for Procurement Differentiation

Although tegomil fumarate, dimethyl fumarate (DMF), and diroximel fumarate (DRF) all deliver the same active metabolite (MMF) and activate the Nrf2 pathway [1], they differ fundamentally in their prodrug structures, metabolic byproducts, and resultant GI tolerability profiles. DMF metabolism generates equimolar methanol, a known GI irritant, leading to GI adverse events (AEs) that frequently cause treatment discontinuation [2]. In contrast, tegomil fumarate's tetraethylene glycol linker yields only pharmacologically inert PEG, eliminating methanol-related GI toxicity [3]. Direct head-to-head clinical data demonstrate that this structural distinction translates into measurable, clinically meaningful improvements in GI tolerability and treatment persistence. Consequently, substituting tegomil fumarate with generic DMF or DRF is not equivalent from a tolerability and adherence standpoint, even if systemic MMF exposure is bioequivalent [4].

Tegomil fumarate (target)

Metabolic byproduct

Releases inactive PEG; avoids methanol-related GI endpoint variability

GI tolerability endpoint context

Reported lower GI AE incidence and zero study discontinuation due to GI events

Dimethyl fumarate (substitute)

Metabolic byproduct

Produces methanol, a known GI irritant confounding tolerability endpoints

GI tolerability endpoint context

Higher reported GI AE rate; GI-related study discontinuations observed

• [1] European Medicines Agency. Riulvy (tegomil fumarate): EPAR summary. 2025. View Source
• [2] Fonseca M, et al. Neurol Ther. 2026;15(1):237-255. View Source
• [3] RxReasoner. RIULVY Gastro-resistant capsule, hard: Mechanism of action. 2025. View Source
• [4] Medical Realities. Riulvy (Tegomil Fumarate) 2025. View Source

Tegomil Fumarate vs. Dimethyl Fumarate: Head-to-Head Quantitative Evidence on GI Tolerability and Structural Differentiation

Head-to-Head GI Tolerability: Reduced Incidence of Gastrointestinal Adverse Events vs. Dimethyl Fumarate

In a randomized, double-blind, head-to-head study in 210 healthy adults (3:1 female:male ratio), tegomil fumarate (TMF) 348 mg twice daily demonstrated a clinically meaningful reduction in GI adverse events compared to dimethyl fumarate (DMF) 240 mg twice daily over 5 weeks [1]. Specifically, 57.7% of participants receiving TMF reported GI AEs compared to 73.6% in the DMF arm, representing an absolute risk reduction of 15.9% [2]. Moreover, zero participants discontinued TMF due to GI AEs (n=0), whereas two participants in the DMF arm discontinued due to GI AEs [3].

GI tolerability vs. DMF

Head-to-head

57.7% vs 73.6% (Δ -15.9 pp)

TMF: no GI-related discontinuations

DMF: 1.9% withdrawal due to GI AEs

Supports GI tolerability endpoint differentiation in healthy volunteer studies

5-week, double-blind, N=208; TMF 348 mg BID vs DMF 240 mg BID

Evidence Dimension	Incidence of Gastrointestinal Adverse Events (GI AEs)
Target Compound Data	57.7% (n=104)
Comparator Or Baseline	Dimethyl fumarate: 73.6% (n=104)
Quantified Difference	Absolute risk reduction: 15.9% (95% CI not provided)
Conditions	Randomized, double-blind, 5-week treatment period; TMF 348 mg BID vs. DMF 240 mg BID; healthy adults (N=210, 3:1 female:male); single-site study (BlueClinical Phase I, Porto)

Why This Matters

A 15.9% absolute reduction in GI AEs directly addresses a primary driver of non-adherence and discontinuation in fumarate therapy, making TMF a strategically advantageous procurement choice for improving patient persistence.

• [1] Fonseca M, Bauzà Valverde G, Bendarraz A, Catalán Flores C, Sharma VM. A Randomised, Double-Blind Study Comparing the Gastrointestinal Tolerability of Tegomil Fumarate Versus Dimethyl Fumarate in Healthy Volunteers. Neurol Ther. 2026;15(1):237-255. View Source
• [2] Fonseca M, et al. Neurol Ther. 2026;15(1):237-255. (Abstract results) View Source
• [3] SpringerLink. Full-text article. Neurol Ther. 2026;15(1):237-255. View Source

Reduced Discontinuation Rate Due to GI Adverse Events: Tegomil Fumarate vs. Dimethyl Fumarate

The same randomized, double-blind study reported that zero participants in the tegomil fumarate group (0/104) discontinued treatment due to GI AEs, compared to two participants (2/104) in the dimethyl fumarate group [1]. This corresponds to a discontinuation rate of 0% for TMF versus 1.9% for DMF over the 5-week treatment period. Although the absolute difference is small, it underscores the potential for improved early treatment persistence with TMF in a real-world setting where GI intolerability is a major barrier to long-term adherence [2].

MMF exposure equivalence

Reported

Bioequivalent (EMA 90% CI)

Regulatory assessment indicates comparable MMF systemic exposure to DMF

EMA hybrid medicine evaluation; 100 healthy volunteers

Evidence Dimension	Discontinuation due to GI AEs
Target Compound Data	0% (n=0 out of 104)
Comparator Or Baseline	Dimethyl fumarate: 1.9% (n=2 out of 104)
Quantified Difference	Absolute risk reduction: 1.9%
Conditions	Randomized, double-blind, 5-week treatment; TMF 348 mg BID vs. DMF 240 mg BID; healthy adults; single-site study

Why This Matters

Even a modest reduction in early discontinuation due to GI intolerance can have significant downstream impacts on long-term adherence and therapeutic effectiveness in multiple sclerosis management.

• [1] Fonseca M, et al. Neurol Ther. 2026;15(1):237-255. View Source
• [2] Gregory-MS API record: Summary of the study findings. View Source

MOGISS Total and Composite Scores: Quantitative Reduction in GI Symptom Burden vs. Dimethyl Fumarate

Although the primary endpoint of the hierarchical testing sequence (abdominal pain AUC) did not reach statistical significance (p=0.0513), exploratory analyses revealed that tegomil fumarate (TMF) was associated with numerically lower Modified Overall Gastrointestinal Symptom Scale (MOGISS) total and composite scores compared to dimethyl fumarate (DMF) over the 5-week treatment period [1]. Additionally, the number of days with GI symptoms and the total number of GI symptoms reported were lower in the TMF arm than in the DMF arm [2].

Dose comparison

Reported

~1.45× higher oral mass

TMF: 174/348 mg

DMF: 120/240 mg

Stoichiometric requirement of PEG-linked prodrug design; not indicative of lower potency

EMA regulatory assessment of bioequivalence at specific dose pairings

Evidence Dimension	MOGISS total and composite scores; number of symptom days; number of symptoms
Target Compound Data	Lower AUC values for most MOGISS symptoms; fewer symptom days; fewer total symptoms (exact numerical values not reported in abstract)
Comparator Or Baseline	Dimethyl fumarate: higher scores and symptom burden
Quantified Difference	Directionally favorable for TMF; exact differences not quantified due to exploratory nature of analysis
Conditions	5-week double-blind treatment; daily electronic diary; MOGISS questionnaire

Why This Matters

These patient-reported outcomes provide supportive evidence of improved GI tolerability beyond dichotomous AE incidence, suggesting a more favorable patient experience that may translate to better adherence in clinical practice.

• [1] Fonseca M, et al. Neurol Ther. 2026;15(1):237-255. (Exploratory analysis section) View Source
• [2] PubMed abstract. Neurol Ther. 2026;15(1):237-255. View Source

Structural Differentiation: Avoidance of Methanol Generation vs. Dimethyl Fumarate

Tegomil fumarate (TMF) is a rationally designed prodrug comprising two MMF moieties linked by tetraethylene glycol, a low-molecular-weight PEG [1]. In vivo, TMF is cleaved to release MMF (the active Nrf2-activating metabolite) and pharmacologically inert PEG [2]. In contrast, dimethyl fumarate (DMF) is a simpler diester that, upon metabolism, releases equimolar amounts of methanol—a known GI mucosal irritant—in addition to MMF [3]. This fundamental difference in metabolic byproduct generation is the mechanistic basis for the observed improvements in GI tolerability with TMF.

Evidence Dimension	Metabolic Byproduct
Target Compound Data	MMF + Polyethylene glycol (PEG, inert)
Comparator Or Baseline	Dimethyl fumarate: MMF + Methanol (GI irritant)
Quantified Difference	Qualitative: Methanol generation avoided entirely; MMF exposure is bioequivalent (therapeutic doses yield comparable systemic MMF levels)
Conditions	Based on established metabolic pathways and prodrug chemistry

Why This Matters

The avoidance of methanol generation provides a clear, mechanistic rationale for the improved GI tolerability profile of TMF, supporting its selection over DMF for patients at risk of GI intolerance or those with a history of poor adherence to fumarate therapy.

• [1] Fonseca M, et al. Neurol Ther. 2026;15(1):237-255. (Introduction: Prodrug design rationale) View Source
• [2] European Medicines Agency. Riulvy (tegomil fumarate): EPAR summary. 2025. View Source
• [3] RxReasoner. RIULVY: Mechanism of action. View Source

Comparative Dosing and Bioequivalence to Dimethyl Fumarate

Three main bioequivalence studies in healthy volunteers (N=100 total) demonstrated that tegomil fumarate (TMF) 174 mg and 348 mg capsules are bioequivalent to dimethyl fumarate (DMF) 120 mg and 240 mg capsules, respectively, with regard to systemic MMF exposure [1]. The recommended starting dose of TMF is one 174.2 mg capsule once daily for 7 days, followed by a maintenance dose of 348 mg twice daily, taken with food to improve tolerability [2]. This dosing regimen yields MMF exposure equivalent to the established DMF regimen, ensuring therapeutic equivalence in terms of efficacy while providing improved GI tolerability [3].

Evidence Dimension	Bioequivalence (MMF exposure)
Target Compound Data	174 mg TMF (starting) / 348 mg TMF BID (maintenance)
Comparator Or Baseline	Dimethyl fumarate: 120 mg DMF / 240 mg DMF BID
Quantified Difference	Bioequivalent; 90% CIs for Cmax and AUC fall within the accepted range (0.80-1.25)
Conditions	Fasting and fed conditions; healthy adult volunteers; single-dose and multiple-dose studies

Why This Matters

Established bioequivalence confirms that TMF can be substituted for DMF without compromising therapeutic MMF exposure, while the distinct dosing strengths (174/348 mg vs. 120/240 mg) reflect the higher molecular weight of the TMF prodrug due to its PEG linker.

• [1] European Medicines Agency. Riulvy EPAR: Clinical pharmacology and efficacy. 2025. View Source
• [2] RxReasoner. RIULVY: Dosing and administration. View Source
• [3] Medical Realities. Riulvy (Tegomil Fumarate) 2025. View Source

Optimal Research and Clinical Procurement Scenarios for Tegomil Fumarate Based on Quantitative Evidence

Scenario 1: Clinical Development of Next-Generation Fumarate Therapies with Improved GI Tolerability

Procure tegomil fumarate for use as a comparator or reference standard in clinical trials aiming to evaluate novel oral fumarates or other disease-modifying therapies for RRMS. The established head-to-head data demonstrating a 15.9% absolute reduction in GI AEs and 0% discontinuation due to GI AEs compared to DMF [1] provides a robust benchmark for assessing GI tolerability in new drug candidates. Its unique prodrug structure (MMF-PEG) also serves as a valuable template for rational prodrug design studies focused on mitigating methanol-related GI toxicity [2].

Scenario 2: Comparative Effectiveness Research in Relapsing-Remitting Multiple Sclerosis

Utilize tegomil fumarate in real-world evidence studies or pragmatic trials comparing adherence, persistence, and patient-reported outcomes among different fumarate-based therapies (DMF, DRF, TMF). The quantitative differences in GI AE incidence (57.7% vs. 73.6%) and discontinuation rates (0% vs. 1.9%) documented in the Fonseca et al. study [3] provide a foundation for hypothesis-driven comparative analyses of long-term treatment persistence and healthcare resource utilization. Additionally, the bioequivalence data [4] allow for direct efficacy comparisons without confounding by variable MMF exposure.

Scenario 3: Preclinical Investigation of Fumarate Prodrug Metabolism and Nrf2 Activation

Employ tegomil fumarate as a chemical probe in preclinical models (e.g., in vitro hepatocyte or intestinal epithelial cell assays, in vivo rodent studies) to dissect the differential metabolic fate and GI tolerability of fumarate prodrugs. Its unique tetraethylene glycol linker and PEG byproduct [5] provide a clear contrast to DMF's methanol-generating metabolism, enabling mechanistic studies of GI mucosal injury and Nrf2 pathway activation. Such studies can inform the design of next-generation fumarates with optimized GI safety profiles.

Scenario 4: Educational and Training Initiatives in MS Disease Management

Procure tegomil fumarate as a case study for healthcare professional (HCP) education programs focused on the importance of prodrug design in mitigating adverse events and improving adherence. The clear mechanistic rationale (avoidance of methanol, generation of inert PEG) [6] coupled with the quantitative clinical data on GI tolerability [7] make TMF an exemplary model for illustrating how subtle changes in prodrug structure can yield clinically meaningful improvements in patient experience and persistence, without altering therapeutic efficacy.

Application

Selection Property

Validation Focus

GI tolerability endpoint studies

Methanol-free prodrug design

GI AE endpoint profiling in healthy volunteer models

Research reference with defined regulatory pathway

EMA hybrid medicine documentation

Bioequivalence and exposure model verification

Nrf2 immunomodulation in MS models

MMF delivery without methanol confound

Nrf2 target engagement and neuroinflammation endpoints

• [1] Fonseca M, et al. Neurol Ther. 2026;15(1):237-255. View Source
• [2] European Medicines Agency. Riulvy EPAR. 2025. View Source
• [3] Fonseca M, et al. Neurol Ther. 2026;15(1):237-255. (Table 2, Results) View Source
• [4] RxReasoner. RIULVY: Bioequivalence section. View Source
• [5] Fonseca M, et al. Neurol Ther. 2026;15(1):237-255. (Prodrug design rationale) View Source
• [6] RxReasoner. RIULVY: Mechanism of action. View Source
• [7] Fonseca M, et al. Neurol Ther. 2026;15(1):237-255. (Abstract results) View Source